Cas no 2138354-67-1 (3-(4-Nitrophenoxy)propane-1-sulfonyl fluoride)

• Product Name: 3-(4-Nitrophenoxy)propane-1-sulfonyl fluoride
• CAS No: 2138354-67-1
• MF: C₉H₁₀FNO₅S
• MW: 263.24280500412
• CID: 6473118
• PubChem ID: 165453437
• Update Time: 2025-05-20

3-(4-Nitrophenoxy)propane-1-sulfonyl fluoride Chemical and Physical Properties

Names and Identifiers

• 2138354-67-1
• 3-(4-nitrophenoxy)propane-1-sulfonyl fluoride
• EN300-728471
• 3-(4-Nitrophenoxy)propane-1-sulfonyl fluoride

• Inchi： 1S/C9H10FNO5S/c10-17(14,15)7-1-6-16-9-4-2-8(3-5-9)11(12)13/h2-5H,1,6-7H2
• InChI Key： ILXMNTVTVCNUDM-UHFFFAOYSA-N
• SMILES： S(CCCOC1C=CC(=CC=1)[N+](=O)[O-])(=O)(=O)F

Computed Properties

• Exact Mass: 263.02637176g/mol
• Monoisotopic Mass: 263.02637176g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 339
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 97.6Ų

Additional information on 3-(4-Nitrophenoxy)propane-1-sulfonyl fluoride

Introduction to 3-(4-Nitrophenoxy)propane-1-sulfonyl fluoride (CAS No. 2138354-67-1)

3-(4-Nitrophenoxy)propane-1-sulfonyl fluoride (CAS No. 2138354-67-1) is a versatile compound with significant applications in the fields of chemical synthesis, pharmaceutical research, and materials science. This compound is characterized by its unique structural features, which include a nitrophenyl ether moiety and a sulfonyl fluoride functional group. These properties make it an attractive candidate for various synthetic transformations and as a building block in the development of novel materials and pharmaceuticals.

The chemical structure of 3-(4-Nitrophenoxy)propane-1-sulfonyl fluoride is defined by the presence of a nitro group (-NO₂) attached to a phenyl ring, which is further linked to a propyl chain through an ether linkage. The terminal sulfonyl fluoride group (-SO₂F) imparts unique reactivity and functional versatility to the molecule. The combination of these functionalities allows for a wide range of chemical reactions, including nucleophilic substitution, electrophilic addition, and coupling reactions.

In recent years, there has been growing interest in the use of 3-(4-Nitrophenoxy)propane-1-sulfonyl fluoride in the synthesis of advanced materials and pharmaceutical intermediates. For instance, the nitrophenyl ether moiety can be reduced to an aniline derivative, which is a valuable intermediate in the synthesis of various dyes, pigments, and pharmaceuticals. Additionally, the sulfonyl fluoride group can undergo nucleophilic substitution reactions to form sulfonamides, which are important in the development of new drugs with diverse therapeutic applications.

The reactivity of 3-(4-Nitrophenoxy)propane-1-sulfonyl fluoride has been extensively studied in both academic and industrial settings. One notable application is its use as a reagent in the synthesis of sulfonamide derivatives. Sulfonamides are known for their broad spectrum of biological activities, including antibacterial, antifungal, and anti-inflammatory properties. The ability to selectively introduce sulfonamide functionalities using 3-(4-Nitrophenoxy)propane-1-sulfonyl fluoride has opened new avenues for the design and synthesis of potent therapeutic agents.

Beyond its applications in pharmaceutical research, 3-(4-Nitrophenoxy)propane-1-sulfonyl fluoride has also found utility in materials science. The compound can be used as a building block for the synthesis of functional polymers with tailored properties. For example, polymers containing sulfonamide groups derived from 3-(4-Nitrophenoxy)propane-1-sulfonyl fluoride have been shown to exhibit enhanced thermal stability and mechanical strength, making them suitable for use in high-performance applications such as coatings, adhesives, and composites.

The synthesis of 3-(4-Nitrophenoxy)propane-1-sulfonyl fluoride typically involves several steps. The first step involves the preparation of 4-nitrophenol, which is then reacted with 1-chloro-3-fluoropropanesulfonyl fluoride under appropriate conditions to form the desired product. The reaction conditions are carefully optimized to ensure high yields and purity. Recent advancements in synthetic methodologies have led to more efficient and environmentally friendly processes for the production of this compound.

In terms of safety and handling, it is important to note that 3-(4-Nitrophenoxy)propane-1-sulfonyl fluoride should be handled with care due to its reactivity and potential hazards associated with its functional groups. Proper personal protective equipment (PPE) should be used when handling this compound, and it should be stored in a cool, dry place away from incompatible materials.

The future prospects for 3-(4-Nitrophenoxy)propane-1-sulfonyl fluoride are promising. Ongoing research is focused on exploring new synthetic routes and applications for this versatile compound. For example, recent studies have investigated its potential use in the development of novel catalysts and sensors. The unique combination of functionalities in 3-(4-Nitrophenoxy)propane-1-sulfonyl fluoride makes it an ideal candidate for these advanced applications.

In conclusion, 3-(4-Nitrophenoxy)propane-1-sulfonyl fluoride (CAS No. 2138354-67-1) is a multifunctional compound with significant potential in various scientific and industrial fields. Its unique chemical structure and reactivity profile make it an invaluable tool for researchers working on the development of new materials and pharmaceuticals. As research continues to advance, it is likely that new applications for this compound will be discovered, further expanding its utility and impact.